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Compound of Interest

Compound Name: RM175

Cat. No.: B610503

Disclaimer: The information available in the public domain regarding RM175 (CAS 336876-16-
5) is exceptionally limited. This guide synthesizes the currently accessible data. A
comprehensive technical profile, including detailed experimental protocols and validated
signaling pathways, cannot be constructed without access to proprietary research or
unpublished studies.

Chemical and Physical Properties

Based on available chemical database entries, RM175 is a ruthenium-containing
organometallic compound. The fundamental physicochemical properties are summarized

below.
Property Value Source
CAS Number 336876-16-5 [1]
Molecular Formula C14H11CIF6N2PRuU [1]
Molecular Weight 488.74 g/mol [1]
Synonyms RM-175, RM 175 2]

Biological Activity
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The primary biological activity attributed to RM175 is its potential to reduce metastasis.[1][3]
However, the specific cancer models, the mechanism of action, and the quantitative efficacy
(e.g., IC50, EC50) are not detailed in the available public literature. Without access to peer-
reviewed publications or detailed technical data sheets, a thorough understanding of its
pharmacological profile remains elusive.

Postulated Experimental Workflow

Given that RM175 is investigated for its anti-metastatic properties, a general experimental
workflow for its initial characterization can be proposed. This workflow is a hypothetical
representation and is not based on specific published protocols for RM175.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b610503?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB011075835.htm
https://www.evitachem.com/product/evt-281213
https://www.benchchem.com/product/b610503?utm_src=pdf-body
https://www.benchchem.com/product/b610503?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Hypothetical Workflow for RM175 Characterization
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Caption: A hypothetical workflow for evaluating the anti-metastatic potential of RM175.
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Potential Signaling Pathways in Metastasis

While the specific molecular targets of RM175 are unknown, several key signaling pathways
are commonly implicated in cancer metastasis. It is plausible that RM175 exerts its effects by
modulating one or more of these pathways. Below is a generalized diagram of a signaling

cascade often involved in cell migration and invasion.
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Generalized Metastasis-Related Signaling Pathway
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Caption: A simplified diagram of common signaling pathways involved in cancer metastasis.
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Conclusion and Future Directions

RM175 is an intriguing compound with a reported, albeit poorly documented, anti-metastatic
potential. To advance the understanding of this molecule and its therapeutic utility, the following
steps are critical:

» Publication of Primary Research: The dissemination of primary data through peer-reviewed
publications is essential to validate the initial findings and provide the scientific community
with a comprehensive understanding of RM175's biological effects.

» Elucidation of the Mechanism of Action: In-depth studies are required to identify the
molecular target(s) of RM175 and the specific signaling pathways it modulates.

o Pharmacokinetic and Toxicological Profiling: A thorough evaluation of the ADME (absorption,
distribution, metabolism, and excretion) and toxicity profile of RM175 is necessary to assess
its drug-like properties and potential for clinical development.

Without further data, a more detailed technical guide on RM175 cannot be provided.
Researchers with access to non-public information on this compound are encouraged to
contribute to the scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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